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Compound of Interest

Compound Name: NSC 190686-d3

Cat. No.: B12311971

An in-depth technical guide on the preliminary studies of NSC 190686-d3 cannot be provided
at this time due to a lack of specific, publicly available information directly corresponding to this
identifier.

Extensive searches for "NSC 190686-d3" and its potential variants have not yielded any
definitive data, experimental protocols, or signaling pathway information associated with this
specific compound. The National Service Center (NSC) designation is utilized by the National
Cancer Institute (NCI) for its repository of chemical compounds, but "NSC 190686" does not
appear in readily accessible public databases linked to Vitamin D3 or other related molecules.
The "-d3" suffix often denotes a deuterated form of a compound, suggesting that "NSC 190686-
d3" could be a labeled version of an existing molecule for use in research.

While the "d3" component of the query might suggest a connection to Vitamin D3
(Cholecalciferol), no direct evidence from the searches confirms that "NSC 190686" is an
identifier for Vitamin D3 or any of its metabolites. The search results did, however, provide
extensive information on Vitamin D3 and its derivatives, including:

» Vitamin D3 (Cholecalciferol): A prohormone that is essential for calcium homeostasis and
bone metabolism. It is converted in the liver to 25-hydroxyvitamin D3 and then in the kidneys
to the active form, 1,25-dihydroxyvitamin D3.

o Deuterated Vitamin D3 (Vitamin D3-d3): Labeled forms of Vitamin D3 are used in research,
often as internal standards in mass spectrometry-based assays to accurately quantify
Vitamin D levels in biological samples.
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» Vitamin D3 Analogs: Various synthetic and natural analogs of Vitamin D3 have been
developed and studied for their potential therapeutic applications.

Without a confirmed identification of the base molecule for "NSC 190686," it is not possible to
construct an accurate and reliable technical guide as requested. The creation of data tables,
experimental protocols, and signaling pathway diagrams would be speculative and could lead
to significant misinformation.

For researchers, scientists, and drug development professionals seeking information on a
specific compound, it is crucial to have a precise and confirmed identifier. If "NSC 190686-d3"
is a compound of interest, it is recommended to consult the original source of this identifier or
directly query the NCI database for more information. Should a definitive link to a known
compound be established, a comprehensive technical guide could then be developed.

 To cite this document: BenchChem. [Preliminary Studies on NSC 190686-d3: Information
Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231197 1#preliminary-studies-on-nsc-190686-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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